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Introduction

ZG-126 is a novel small molecule that functions as a dual agonist of the Vitamin D Receptor
(VDR) and an inhibitor of histone deacetylase (HDAC).[1] This dual mechanism of action
suggests a potential role in modulating immune responses, particularly in the context of
inflammation and cancer.[1] Preliminary evidence indicates that ZG-126 exhibits anti-
inflammatory properties by reducing macrophage infiltration and skewing macrophage
polarization away from the immunosuppressive M2 phenotype.[1] Flow cytometry is an
indispensable tool for dissecting the complex effects of novel therapeutics on the immune
system.[2][3][4][5][6] This high-throughput technique allows for the simultaneous multi-
parametric analysis of single cells, enabling the identification and quantification of distinct
immune cell populations and their functional states. This application note provides a detailed
protocol for the analysis of immune cell populations from peripheral blood mononuclear cells
(PBMCs) or dissociated tissues after treatment with ZG-126, using multi-color flow cytometry.
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The following table summarizes hypothetical quantitative data obtained from a flow cytometry
experiment analyzing the effect of ZG-126 on murine splenocytes. In this notional experiment,
splenocytes were isolated from mice treated with a vehicle control or ZG-126 (10 mg/kg) for 7
days. The data represents the percentage of various immune cell populations within the total
live, CD45+ leukocyte gate.

Vehicle Z2G-126
Immune Cell Marker
) L. Control (% of Treated (% of Fold Change
Population Combination
CDA45+) CDA45+)

T-Helper Cells CD3+ CD4+ 35.2+21 348+19 -1.1%
Cytotoxic T-Cells  CD3+ CD8+ 185+15 18.2+1.7 -1.6%
B-Cells CD19+ 38.1+25 39.0+2.2 +2.4%
Natural Killer

NK1.1+ CD3- 5.1+0.8 5.3+0.7 +3.9%
(NK) Cells
Total

F4/80+ CD11b+ 25+04 2.0+0.3 -20.0%
Macrophages

F4/80+ CD11b+
M1 Macrophages 1.8+0.3 1.6+0.2 -11.1%

CD86+

F4/80+ CD11b+
M2 Macrophages 0.7+£0.2 0.3+£0.1 -57.1%

CD206+
Dendritic Cells CD11c+ MHCII+ 1.2+0.2 1.1+0.2 -8.3%

Data are presented as mean + standard deviation.
Experimental Protocols

This protocol outlines the steps for preparing single-cell suspensions from murine spleens,
staining for flow cytometry analysis, and acquiring data.

Materials and Reagents:
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e Complete RPMI-1640 medium (cRPMI): RPMI-1640 supplemented with 10% Fetal Bovine
Serum (FBS), 1% Penicillin-Streptomycin, and 2 mM L-glutamine.

o Phosphate Buffered Saline (PBS)

o ACK Lysing Buffer (for red blood cell lysis)

o FACS Buffer: PBS with 2% FBS and 2 mM EDTA

e 70 um cell strainers

e 96-well V-bottom plates

e Flow cytometer (e.g., a 4-laser instrument)[2]

o Fluorescently conjugated antibodies (see table below for a suggested panel)
 Viability dye (e.g., Zombie NIR™ or similar)

Antibody Panel for Murine Splenocyte Analysis:
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Target Fluorochrome Clone
CD45 BUV395 30-F11
CD3 APC-Cy7 145-2C11
CD4 Bv421 GK1.5
CD8a PerCP-Cy5.5 53-6.7
CD19 PE-Cy7 6D5
NK1.1 BV605 PK136
F4/80 PE BM8
CD11b FITC M1/70
CD11c APC N418
MHC Class Il (I-A/l-E) BV786 M5/114.15.2
CD86 BV650 GL1
CD206 (MMR) Alexa Fluor 647 C068C2

Viability Dye

Zombie NIR™

Protocol Steps:

¢ Single-Cell Suspension Preparation from Spleen:

1. Aseptically harvest spleens from vehicle control and ZG-126 treated mice.

2. Mechanically dissociate the spleens in a small volume of cRPMI by gently mashing

through a 70 um cell strainer using the plunger of a 3 mL syringe.

3. Rinse the strainer with additional cRPMI to collect the remaining cells.

4. Centrifuge the cell suspension at 300 x g for 5 minutes at 4°C.

5. Discard the supernatant and resuspend the cell pellet in 1 mL of ACK Lysing Buffer.

Incubate for 3-5 minutes at room temperature to lyse red blood cells.
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6. Add 10 mL of cRPMI to quench the lysis reaction and centrifuge at 300 x g for 5 minutes at
4°C.

7. Discard the supernatant, resuspend the cells in FACS buffer, and count the cells.
e Staining for Flow Cytometry:
1. Adjust the cell concentration to 1 x 10”7 cells/mL in cold FACS buffer.
2. Add 100 pL of the cell suspension (1 x 106 cells) to each well of a 96-well V-bottom plate.
3. Add the viability dye according to the manufacturer's protocol and incubate in the dark.
4. Wash the cells with 200 pL of FACS buffer and centrifuge at 400 x g for 3 minutes at 4°C.

5. Resuspend the cells in 50 pL of FACS buffer containing the pre-titrated antibody cocktail
for surface staining.

6. Incubate for 20-30 minutes at 4°C in the dark.

7. Wash the cells twice with 200 uL of FACS buffer, centrifuging at 400 x g for 3 minutes at
4°C between washes.

8. Resuspend the final cell pellet in 200 pL of FACS buffer.
o Data Acquisition:
1. Acquire data on a properly calibrated flow cytometer.

2. Collect a sufficient number of events (e.g., 100,000-500,000 events) for robust statistical
analysis.

3. Ensure appropriate compensation controls (single-stained beads or cells) are run for each
fluorochrome used.

Mandatory Visualization
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Caption: Experimental workflow for flow cytometry analysis.
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Caption: Hypothetical signaling pathway of ZG-126.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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